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Introduction
pCM19 is a 19-amino acid cationic antimicrobial peptide derived from the human protein

hGlyrichin, also known as Reactive Oxygen Species Modulator 1 (ROMO1).[1] This peptide

has garnered interest within the scientific and drug development communities for its potent

antibacterial activity against a range of pathogens, including antibiotic-resistant strains, coupled

with a notable lack of toxicity toward human cells.[2] This technical guide provides a

comprehensive overview of the physical and chemical properties of pCM19, its biological

activity, and the experimental protocols used for its characterization.

Physical and Chemical Properties
pCM19 is a linear peptide corresponding to amino acid residues 42-60 of the human ROMO1

protein.[3] The ROMO1 protein consists of 79 amino acids.[3] The specific amino acid

sequence of pCM19 dictates its physicochemical characteristics, which are fundamental to its

antimicrobial function.

Table 1: Physicochemical Properties of pCM19
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Property Value Method

Amino Acid Sequence CLRIGMRGRELMGGIGKTM
Deduced from ROMO1

sequence (UniProt: P60602)[3]

Molecular Formula C₈₁H₁₄₃N₂₅O₂₂S₂ Calculated

Molecular Weight 1959.4 g/mol Calculated

Isoelectric Point (pI) 10.03 Calculated

Net Charge at pH 7 +3 Calculated

Solubility
Predicted to be soluble in

water

Based on polar/charged

residue content

Storage Lyophilized at -20°C or below [4]

Biological Activity and Mechanism of Action
pCM19 exhibits broad-spectrum antibacterial activity, effectively inhibiting the growth of both

Gram-positive and Gram-negative bacteria.[1] A key feature of pCM19 is its ability to act

against ampicillin-resistant bacterial strains.[1] The proposed mechanism of action involves

direct interaction with and disruption of the bacterial cell membrane.[1] This is a common

mechanism for many cationic antimicrobial peptides, which are electrostatically attracted to the

negatively charged components of bacterial membranes.[1]

Despite its potent bactericidal effects, pCM19 displays a high degree of selectivity for bacterial

cells over mammalian cells, as evidenced by its lack of hemolytic activity against human red

blood cells.[2] This selectivity is a critical attribute for potential therapeutic applications.[2]

Table 2: Antimicrobial Activity of pCM19
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Target Organism Activity Reference

Escherichia coli BL21 (Gram-

negative)
Effective Inhibition [1]

Staphylococcus aureus (Gram-

positive)
Effective Inhibition [1]

Salmonella Typhi (Gram-

negative)
Effective Inhibition [1]

Ampicillin-resistant E. coli

BL21
Effective Inhibition [1]

Ampicillin-resistant S. aureus Effective Inhibition [1]

Table 3: Hemolytic Activity of pCM19

Peptide Concentration
Hemolytic Effect on
Human RBCs

Reference

Up to 3000 µg/ml
No significant hemolysis

observed
[1]

Signaling Pathways of the Parent Protein, ROMO1
While pCM19's primary antimicrobial action is believed to be direct membrane disruption, its

parent protein, ROMO1, is a mitochondrial inner membrane protein involved in cellular

signaling pathways, particularly those related to apoptosis and reactive oxygen species (ROS)

production.[5][6] ROMO1 acts as a molecular bridge between TNF-alpha signaling and the

mitochondria, leading to ROS production and subsequent apoptosis.[5]
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Figure 1: Simplified signaling pathway of ROMO1 in TNF-alpha induced apoptosis.

Experimental Protocols
Peptide Synthesis
pCM19 is synthesized using standard solid-phase peptide synthesis (SPPS) methods, typically

employing Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.[1][7]
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Figure 2: General workflow for the solid-phase synthesis of pCM19.
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Antibacterial Activity Assay (Broth Microdilution)
The antimicrobial activity of pCM19 is quantified by determining the Minimum Inhibitory

Concentration (MIC) using a broth microdilution method.[1]

Bacterial Culture Preparation: A single colony of the target bacterium is inoculated into a

suitable broth medium and incubated to reach the mid-logarithmic growth phase. The

bacterial suspension is then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

[1]

Peptide Dilution: A serial dilution of the pCM19 peptide is prepared in a 96-well microtiter

plate.

Inoculation: The standardized bacterial suspension is added to each well containing the

peptide dilutions.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

MIC Determination: The MIC is determined as the lowest concentration of the peptide that

completely inhibits visible bacterial growth.

Hemolysis Assay
The hemolytic activity of pCM19 against human red blood cells (RBCs) is assessed to

determine its cytotoxicity.[1][8]

RBC Preparation: Fresh human red blood cells are washed multiple times with a phosphate-

buffered saline (PBS) solution and resuspended to a final concentration (e.g., 2% v/v).[8]

Peptide Incubation: The RBC suspension is incubated with various concentrations of the

pCM19 peptide at 37°C for a specified time (e.g., 1 hour).[1]

Controls: A negative control (PBS) and a positive control (a lytic agent like Triton X-100) are

included.[8]

Centrifugation: The samples are centrifuged to pellet the intact RBCs.
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Hemoglobin Measurement: The amount of hemoglobin released into the supernatant is

quantified by measuring the absorbance at a specific wavelength (e.g., 540 nm).

Calculation: The percentage of hemolysis is calculated relative to the positive control.

Conclusion
pCM19 is a promising antimicrobial peptide with potent and broad-spectrum antibacterial

activity and a favorable safety profile characterized by low hemolytic activity. Its well-defined

physical and chemical properties, stemming from its specific amino acid sequence, make it an

attractive candidate for further research and development as a potential therapeutic agent

against bacterial infections, particularly those caused by resistant strains. The experimental

protocols outlined in this guide provide a foundation for the continued investigation and

characterization of pCM19 and other novel antimicrobial peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1577075#physical-and-chemical-properties-of-
pcm19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1577075#physical-and-chemical-properties-of-pcm19
https://www.benchchem.com/product/b1577075#physical-and-chemical-properties-of-pcm19
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1577075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

